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Compound of Interest

Compound Name:
5-Chloro-2-iodo-3-

methoxypyrazine

Cat. No.: B11845576

Get Quote

5-Chloro-2-iodo-3-methoxypyrazine is a halogenated heterocyclic compound with significant

potential as a versatile intermediate in medicinal chemistry and materials science. Its unique

substitution pattern—featuring a chloro, an iodo, and a methoxy group on a pyrazine core—

offers multiple reaction sites for synthetic transformations, making it a valuable building block

for the synthesis of complex molecular architectures. As with any novel or sparsely

documented chemical, a thorough understanding of its potential hazards and the

implementation of rigorous safety protocols are paramount for ensuring the well-being of

laboratory personnel.

This guide provides a comprehensive overview of the material safety data for 5-Chloro-2-iodo-
3-methoxypyrazine, drawing upon data from structurally analogous compounds and

established best practices for handling halogenated aromatic compounds. The absence of

extensive toxicological data for this specific molecule necessitates a cautious approach,

treating it as a substance with potential hazards until proven otherwise.

Section 1: Chemical and Physical Properties
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A clear identification of the compound is the first step in any safety assessment. The known

properties of 5-Chloro-2-iodo-3-methoxypyrazine are summarized below.

Property Value Source

CAS Number 476623-12-8 [1]

Molecular Formula C₅H₄ClIN₂O [1]

Molecular Weight 270.46 g/mol [1]

Appearance
Solid (inferred from similar

compounds)
N/A

Storage Temperature 4°C, protect from light [2]

Section 2: Hazard Identification and GHS
Classification (Inferred)
While a specific Safety Data Sheet (SDS) for 5-Chloro-2-iodo-3-methoxypyrazine is not

readily available, a hazard assessment can be inferred from structurally similar compounds,

such as 5-Bromo-2-iodo-3-methoxypyrazine and 5-Chloro-2-iodopyridine.[2][3] The presence of

halogen atoms and the aromatic pyrazine ring suggests potential for toxicity and irritation.

Inferred GHS Hazard Statements:

H302: Harmful if swallowed.[2][3]

H315: Causes skin irritation.[2][3][4]

H319: Causes serious eye irritation.[2][3][4]

H332: Harmful if inhaled.[3]

H335: May cause respiratory irritation.[2][3]

Signal Word: Warning[2]

Pictogram:
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Section 3: Safe Handling and Storage Protocols
Given the inferred hazards, a multi-layered approach to safety is essential. This involves a

combination of engineering controls, personal protective equipment (PPE), and stringent

laboratory practices.

Engineering Controls: The First Line of Defense
Engineering controls are designed to minimize exposure by isolating the hazard from the

operator.

Chemical Fume Hood: All handling of 5-Chloro-2-iodo-3-methoxypyrazine, including

weighing, transferring, and reactions, must be conducted within a properly functioning

chemical fume hood.[5] This is critical to prevent the inhalation of any dust or vapors.

Ventilation: Ensure adequate ventilation in the laboratory, especially in areas where the

compound is stored.[6]

Safety Showers and Eyewash Stations: These must be readily accessible and tested

regularly.[7]

Personal Protective Equipment (PPE): Essential
Individual Protection
The appropriate selection and use of PPE is mandatory.

Eye Protection: Chemical splash goggles or a face shield are required to protect against eye

contact.[7][8]

Hand Protection: Wear nitrile or other chemically resistant gloves. It is recommended to

double-glove.[5] Always consult the glove manufacturer's compatibility chart.[5]

Skin and Body Protection: A fully buttoned lab coat must be worn.[5] For larger quantities or

when there is a risk of splashing, consider an impervious apron.

Respiratory Protection: If there is a risk of generating dust or aerosols that cannot be

controlled by a fume hood, a NIOSH-approved respirator may be necessary.[5]
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Storage and Segregation
Proper storage is crucial to prevent degradation and accidental reactions.

Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.

[4][9][10] The recommended storage temperature is 4°C, and the compound should be

protected from light.[2]

Incompatible Materials: Segregate from strong oxidizing agents, strong acids, and bases.[7]

[9] Store away from incompatible materials that could generate toxic or flammable gases

upon contact.[11]

Labeling: All containers must be clearly labeled with the full chemical name and relevant

hazard warnings.

Section 4: Emergency Procedures
Preparedness for accidental exposure or release is a critical component of laboratory safety.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing and shoes.[4] If skin irritation persists, seek medical attention.

Inhalation: Remove the victim to fresh air.[4] If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[4] Never give anything by mouth to an unconscious

person. Rinse mouth with water and drink plenty of water. Seek immediate medical attention.

[4]

Spill and Leak Response
The response to a spill depends on its size and location.
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Small Spills (inside a fume hood):

Ensure appropriate PPE is worn.

Absorb with an inert, dry material (e.g., vermiculite, sand).

Scoop the material into a suitable container for disposal.[4]

Clean the spill area thoroughly.

Large Spills (outside a fume hood):

Evacuate the area immediately.[5]

Notify others in the vicinity and your institution's Environmental Health & Safety (EHS)

department.[5]

Prevent entry into the area.

If there is an immediate threat of fire or a large, uncontained release, call emergency

services.[5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or foam.[7]

Specific Hazards: Thermal decomposition may produce irritating and toxic gases, including

nitrogen oxides, carbon monoxide, carbon dioxide, and hydrogen halides.[4][7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[12]

Experimental Workflow Visualization
The following diagrams illustrate the logical flow for safe handling and emergency response.
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Preparation and Handling Workflow

Conduct Risk Assessment

Verify Fume Hood Functionality

Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

Weigh/Transfer Compound
in Fume Hood

Perform Experiment

Clean Work Area

Store Compound Properly

Click to download full resolution via product page

Caption: Standard workflow for handling 5-Chloro-2-iodo-3-methoxypyrazine.
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Spill Response Protocol

Spill Occurs

Assess Spill Size

Small Spill
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Caption: Decision tree for responding to a chemical spill.

Conclusion: A Commitment to a Culture of Safety
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5-Chloro-2-iodo-3-methoxypyrazine presents exciting opportunities for chemical innovation.

However, its potential hazards, inferred from its chemical structure and the properties of related

compounds, demand a disciplined and informed approach to laboratory safety. By integrating

the principles of E-E-A-T (Expertise, Experience, Authoritativeness, and Trustworthiness) into

every aspect of handling this compound—from meticulous planning and the use of appropriate

controls to emergency preparedness—researchers can confidently and safely explore its

synthetic utility. The protocols outlined in this guide serve as a foundation for developing robust,

self-validating safety systems within your laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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